sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate

• IUPAC Name: sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate
• InChI: InChI=1S/C24H40O4.Na/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2;/h14-21,25-26H,4-13H2,1-3H3,(H,27,28);/q;+1/p-1
• InChI Key: DUYSCILLIVEITB-UHFFFAOYSA-M
• Canonical SMILES: CC(CCC(=O)[O-])C1CCC2C1(CCC3C2CC(C4C3(CCC(C4)O)C)O)C.[Na+]
• Molecular Formula: C24H39NaO4
• Molecular Weight: 414.6 g/mol

Description

Sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate is a complex organic compound with a unique structure. This compound is characterized by its cyclopenta[a]phenanthrene core, which is a fused ring system commonly found in steroids and other biologically active molecules. The presence of multiple hydroxyl groups and a pentanoate side chain further adds to its chemical complexity and potential biological activity.

Preparation Methods

The synthesis of sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate involves several steps. The starting material is typically a steroidal precursor, which undergoes a series of hydroxylation and methylation reactions to introduce the necessary functional groups. The final step involves the esterification of the hydroxyl group with pentanoic acid, followed by the addition of sodium to form the sodium salt .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

Reduction: The double bonds in the cyclopenta[a]phenanthrene core can be reduced to form saturated rings.

Substitution: The hydroxyl groups can be substituted with other functional groups, such as halogens or alkyl groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like thionyl chloride.

Scientific Research Applications

Sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate has several scientific research applications:

Chemistry: It is used as a model compound to study the reactivity of steroidal structures and the effects of various functional groups on chemical behavior.

Biology: It is investigated for its potential biological activities, such as anti-inflammatory and anticancer properties.

Medicine: It is explored as a potential therapeutic agent for various diseases, including hormonal disorders and cancers.

Industry: It is used in the synthesis of other complex organic molecules and as a precursor for the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate involves its interaction with specific molecular targets in the body. The compound binds to androgen receptors, modulating their activity and influencing the expression of genes involved in cell growth and differentiation. This interaction can lead to various biological effects, such as the inhibition of cancer cell proliferation and the reduction of inflammation .

Comparison with Similar Compounds

Sodium;4-(3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoate can be compared with other steroidal compounds, such as:

Testosterone: A natural androgen with similar structural features but different functional groups.

Estradiol: A natural estrogen with a similar cyclopenta[a]phenanthrene core but different functional groups and biological activities.

Cortisol: A glucocorticoid with a similar core structure but different functional groups and biological effects. The uniqueness of this compound lies in its specific combination of functional groups and its potential therapeutic applications.